Cas no 864293-63-0 (1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-
• CAS No: 864293-63-0
• MF: C₇H₆Cl₂N₄O
• MW: 233.054738521576
• CID: 4254602
• PubChem ID: 58514295
• Update Time: 2025-04-24

1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-1-ethanol, 4,6-dichloro-
• 2-[4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethan-1-ol
• QGNCMUUZTBXZLJ-UHFFFAOYSA-N
• 864293-63-0
• SCHEMBL7919917
• DB-216888

• Inchi： 1S/C7H6Cl2N4O/c8-5-4-3-10-13(1-2-14)6(4)12-7(9)11-5/h3,14H,1-2H2
• InChI Key： QGNCMUUZTBXZLJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C=NN(CCO)C2=N1

Computed Properties

• Exact Mass: 231.9918662Da
• Monoisotopic Mass: 231.9918662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų